Cas no 81563-77-1 (N-1-(pyridin-2-yl)ethylidenehydroxylamine)

• Product Name: N-1-(pyridin-2-yl)ethylidenehydroxylamine
• CAS No: 81563-77-1
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 708115
• PubChem ID: 135439794
• Update Time: 2025-10-21

N-1-(pyridin-2-yl)ethylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-pyridinyl)-, oxime, (1Z)-
• Ethanone, 1-(2-pyridinyl)-, oxime, (1Z)- (9CI)
• N-1-(pyridin-2-yl)ethylidenehydroxylamine
• (E)-N-[1-(pyridin-2-yl)ethylidene]hydroxylamine
• 1758-54-9
• (Z)-N-[1-(pyridin-2-yl)ethylidene]hydroxylamine
• MLS001049005
• 1-(2-pyridinyl)-1-ethanone oxime
• Methyl 2-pyridyl ketone oxime
• MS-1578
• (Z)-1-(pyridin-2-yl)ethanone oxime
• CS-M2152
• 1-PYRIDIN-2-YLETHAN-1-ONEOXIME
• SMR000387016
• J-502575
• CS-0370594
• CHEMBL3192005
• 81563-77-1
• AKOS005073471
• (Z)-1-(pyridin-2-yl)ethanoneoxime

• MDL： MFCD00605540
• Inchi： 1S/C7H8N2O/c1-6(9-10)7-4-2-3-5-8-7/h2-5,10H,1H3/b9-6-
• InChI Key： XEZORVGMRQRIMY-TWGQIWQCSA-N
• SMILES： O/N=C(/C)\C1C=CC=CN=1

Computed Properties

• Exact Mass: 136.064
• Monoisotopic Mass: 136.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.11
• Melting Point: 117 °C
• Boiling Point: 209.4°C at 760 mmHg
• Flash Point: 80.5°C
• Refractive Index: 1.55
• PSA: 45.48000
• LogP: 1.27980

Additional information on N-1-(pyridin-2-yl)ethylidenehydroxylamine

Comprehensive Overview of N-1-(pyridin-2-yl)ethylidenehydroxylamine (CAS No. 81563-77-1): Properties, Applications, and Industry Relevance

N-1-(pyridin-2-yl)ethylidenehydroxylamine (CAS No. 81563-77-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound, often referred to by its CAS number 81563-77-1 in technical literature, features a pyridine ring coupled with an ethylidenehydroxylamine moiety, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel enzyme inhibitors and metal-chelating agents, aligning with current trends in precision medicine and sustainable agriculture.

The growing demand for high-purity chemical intermediates like N-1-(pyridin-2-yl)ethylidenehydroxylamine reflects broader industry shifts toward green chemistry and atom-efficient synthesis. Recent studies highlight its role in catalyzing C-N bond formation reactions, a hot topic in organic synthesis forums and AI-driven research platforms. Unlike conventional reagents, this compound offers improved selectivity in heterocyclic compound synthesis, addressing common challenges such as byproduct formation—a frequent search query among chemists optimizing reaction pathways.

From an analytical perspective, 81563-77-1 exhibits distinct spectroscopic properties that facilitate its identification via NMR and HPLC-MS techniques. These characteristics are crucial for quality control in contract manufacturing organizations (CMOs), where traceability of specialty chemicals is paramount. The compound’s stability under ambient conditions also makes it a practical choice for industrial-scale applications, resonating with the pharmaceutical sector’s emphasis on process scalability—a key concern in FDA submissions and ICH Q11 guidelines discussions.

Innovative applications of N-1-(pyridin-2-yl)ethylidenehydroxylamine extend to crop protection formulations, where its derivatives show promise as biodegradable pesticides. This aligns with global searches for eco-friendly agrochemicals amid tightening environmental regulations. Furthermore, its ligand properties in coordination chemistry have sparked interest in materials science, particularly in designing molecular sensors for heavy metal detection—a trending topic in environmental monitoring research.

Supply chain dynamics for CAS 81563-77-1 reflect the compound’s niche status, with procurement strategies often focusing on custom synthesis and GMP-compliant production. These aspects are frequently searched by procurement specialists alongside terms like batch consistency and regulatory documentation. As patent landscapes evolve, this compound’s role in generic API manufacturing continues to expand, particularly in emerging markets seeking cost-effective alternatives to branded drugs.

Future research directions for N-1-(pyridin-2-yl)ethylidenehydroxylamine may explore its potential in photoredox catalysis and bioconjugation chemistry—areas gaining traction in academic publications and AI-curated research feeds. Its structural motifs also show relevance to proteolysis-targeting chimeras (PROTACs), a breakthrough technology in targeted protein degradation therapies. Such applications position this compound at the intersection of cutting-edge science and industrial practicality, ensuring its continued relevance in chemical innovation pipelines worldwide.